Cas no 667412-67-1 (2-Amino-N-cyclohexyl-4,5-dimethylthiophene-3-carboxamide)

• Product Name: 2-Amino-N-cyclohexyl-4,5-dimethylthiophene-3-carboxamide
• CAS No: 667412-67-1
• MF: C₁₃H₂₀N₂OS
• MW: 252.375701904297
• MDL: MFCD03422690
• CID: 1020857
• PubChem ID: 17371220
• Update Time: 2025-05-22

2-Amino-N-cyclohexyl-4,5-dimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide,2-amino-N-cyclohexyl-4,5-dimethyl-(9CI)
• 2-Amino-N-cyclohexyl-4,5-dimethylthiophene-3-carboxamide
• AKOS003330663
• MFCD03422690
• VS-06015
• 667412-67-1
• 2-Amino-N-cyclohexyl-4,5-dimethyl-3-thiophenecarboxamide
• DTXSID901202696
• 3-THIOPHENECARBOXAMIDE, 2-AMINO-N-CYCLOHEXYL-4,5-DIMETHYL-
• DB-271941
• BBL017279
• STK443025

• MDL： MFCD03422690
• Inchi： 1S/C13H20N2OS/c1-8-9(2)17-12(14)11(8)13(16)15-10-6-4-3-5-7-10/h10H,3-7,14H2,1-2H3,(H,15,16)
• InChI Key： ZEFSJUNPLLCVPS-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(=C1N)C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 252.12963444g/mol
• Monoisotopic Mass: 252.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on 2-Amino-N-cyclohexyl-4,5-dimethylthiophene-3-carboxamide

Comprehensive Overview of 2-Amino-N-cyclohexyl-4,5-dimethylthiophene-3-carboxamide (CAS No. 667412-67-1)

2-Amino-N-cyclohexyl-4,5-dimethylthiophene-3-carboxamide, with the CAS number 667412-67-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene-based derivative is characterized by its unique molecular structure, featuring a cyclohexyl group and dimethylthiophene core, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its carboxamide functionality, as it often enhances bioavailability and target specificity in bioactive molecules.

The compound’s synthetic versatility makes it a valuable intermediate for developing novel therapeutics, especially in areas like kinase inhibition and antimicrobial agents. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine. Given the rising demand for small-molecule inhibitors, 2-Amino-N-cyclohexyl-4,5-dimethylthiophene-3-carboxamide is frequently explored in virtual screening libraries and AI-driven drug design platforms, aligning with trends in computational chemistry.

From an industrial perspective, this compound’s stability and solubility profile are critical for formulation development. Its thiophene scaffold is known to improve metabolic resistance, a key consideration for oral drug candidates. Additionally, the cyclohexyl moiety may influence lipophilicity, a factor often optimized in CNS-targeting drugs. These attributes position it as a promising candidate for neurodegenerative disease research, another rapidly growing field.

Environmental and green chemistry applications are also emerging for thiophene derivatives. With increasing regulatory focus on sustainable synthesis, researchers are investigating eco-friendly routes to produce 2-Amino-N-cyclohexyl-4,5-dimethylthiophene-3-carboxamide, such as catalytic methods or solvent-free reactions. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Analytical characterization of this compound typically involves HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research use. Its spectral data is often shared in open-access databases to support reproducibility—a practice highly valued in open science movements. For those sourcing the material, quality control via chromatographic techniques is essential to avoid batch variability, a common concern in preclinical studies.

In summary, 2-Amino-N-cyclohexyl-4,5-dimethylthiophene-3-carboxamide (CAS 667412-67-1) represents a multifaceted tool for modern chemistry. Its relevance spans drug development, materials engineering, and sustainability science, making it a compound of enduring interest. As interdisciplinary research expands, its applications will likely diversify further, solidifying its role in next-generation scientific innovations.